molecular formula C19H21FN4 B7644673 2-(4-fluorophenyl)-3-[(4-methylpiperazin-1-yl)methyl]-1H-pyrrolo[2,3-b]pyridine

2-(4-fluorophenyl)-3-[(4-methylpiperazin-1-yl)methyl]-1H-pyrrolo[2,3-b]pyridine

Cat. No. B7644673
M. Wt: 324.4 g/mol
InChI Key: UIPCPJZBXRXMOJ-UHFFFAOYSA-N
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Description

2-(4-fluorophenyl)-3-[(4-methylpiperazin-1-yl)methyl]-1H-pyrrolo[2,3-b]pyridine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a pyrrolopyridine derivative that has been synthesized using various methods. The synthesis of this compound has been extensively studied, and it has been found to have several advantages and limitations for laboratory experiments.

Mechanism of Action

The mechanism of action of 2-(4-fluorophenyl)-3-[(4-methylpiperazin-1-yl)methyl]-1H-pyrrolo[2,3-b]pyridine is not fully understood. However, it has been found to interact with certain receptors in the body, including the serotonin and dopamine receptors. This compound has been found to have a high affinity for these receptors, which may be responsible for its potential therapeutic effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are not fully understood. However, it has been found to have potential as a therapeutic agent for the treatment of various diseases, including cancer, inflammation, and neurological disorders. This compound has been found to have a high affinity for certain receptors, which may be responsible for its potential therapeutic effects.

Advantages and Limitations for Lab Experiments

2-(4-fluorophenyl)-3-[(4-methylpiperazin-1-yl)methyl]-1H-pyrrolo[2,3-b]pyridine has several advantages and limitations for laboratory experiments. One of the major advantages is that it is relatively easy to synthesize using various methods. This makes it a readily available compound for research purposes. However, one of the major limitations is that its mechanism of action is not fully understood, which may hinder its potential applications in various fields.

Future Directions

There are several future directions for the research on 2-(4-fluorophenyl)-3-[(4-methylpiperazin-1-yl)methyl]-1H-pyrrolo[2,3-b]pyridine. One of the major directions is to further understand its mechanism of action and how it interacts with various receptors in the body. This will help in the development of new drugs that can target specific receptors and have fewer side effects. Another direction is to explore its potential applications in various fields, including cancer, inflammation, and neurological disorders. This will help in the development of new therapies for these diseases. Additionally, further research is needed to explore the limitations of this compound and how they can be overcome to fully realize its potential.

Synthesis Methods

The synthesis of 2-(4-fluorophenyl)-3-[(4-methylpiperazin-1-yl)methyl]-1H-pyrrolo[2,3-b]pyridine has been achieved using various methods. One of the commonly used methods involves the reaction of 4-fluoroaniline with 2-bromo-3-(4-methylpiperazin-1-yl)pyridine in the presence of a palladium catalyst. The resulting intermediate is then subjected to a cyclization reaction to form the final product. Another method involves the reaction of 2-(4-fluorophenyl)-3-(4-methylpiperazin-1-yl)acrylonitrile with a pyrrole derivative in the presence of a Lewis acid catalyst. The resulting product is then subjected to a reduction reaction to form the final product.

Scientific Research Applications

2-(4-fluorophenyl)-3-[(4-methylpiperazin-1-yl)methyl]-1H-pyrrolo[2,3-b]pyridine has been extensively studied for its potential applications in various fields. One of the major applications of this compound is in the field of medicinal chemistry. It has been found to have potential as a therapeutic agent for the treatment of various diseases, including cancer, inflammation, and neurological disorders. This compound has been found to have a high affinity for certain receptors, making it a potential candidate for the development of new drugs.

properties

IUPAC Name

2-(4-fluorophenyl)-3-[(4-methylpiperazin-1-yl)methyl]-1H-pyrrolo[2,3-b]pyridine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H21FN4/c1-23-9-11-24(12-10-23)13-17-16-3-2-8-21-19(16)22-18(17)14-4-6-15(20)7-5-14/h2-8H,9-13H2,1H3,(H,21,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UIPCPJZBXRXMOJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1CCN(CC1)CC2=C(NC3=C2C=CC=N3)C4=CC=C(C=C4)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H21FN4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

324.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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